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Compound of Interest

Compound Name: Deta-NO

Cat. No.: B1240627

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Diethylamine NONOate

(DETA-NO), a long-acting nitric oxide (NO) donor, in primary neuronal cultures. This document

outlines the dual neuroprotective and neurotoxic effects of DETA-NO, details the underlying

signaling pathways, and provides specific protocols for assessing its impact on neuronal

viability, apoptosis, and morphology.

Introduction to DETA-NO in Neuronal Cultures
DETA-NO serves as a critical tool for investigating the multifaceted roles of nitric oxide in the

central nervous system. With a half-life of approximately 20 hours, it provides a sustained

release of NO, mimicking physiological and pathological conditions. Depending on the

concentration and the specific neuronal population, DETA-NO can elicit either neuroprotective

or neurotoxic effects, making it a valuable compound for studying mechanisms of neuronal

injury and survival.

Data Presentation: Quantitative Effects of DETA-NO
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The following tables summarize the concentration-dependent effects of DETA-NO on primary

neuronal cultures as reported in the literature. These data provide a reference for experimental

design and interpretation.

Table 1: Effect of DETA-NO on Neuronal Viability and Neuroprotection

Cell Type Insult
DETA-NO
Concentr
ation (µM)

Incubatio
n Time

Effect on
Viability

Assay
Referenc
e

Rat

Cortical

Neurons

Hydrogen

Peroxide

(H₂O₂) (20-

100 µM)

1 - 10

Co-

incubation

with H₂O₂

Inhibition of

H₂O₂-

induced

neurotoxicit

y

Not

Specified
[1]

Rat

Embryonic

Motor

Neurons

l-NAME

(NOS

inhibitor)

20 24 hours

Prevented

l-NAME-

induced

cell death

Cell

Counting
[2]

Table 2: Neurotoxic Effects of DETA-NO

Cell Type
DETA-NO
Concentrati
on

Incubation
Time

Effect on
Viability

Assay Reference

Rat

Cerebellar

Granule

Neurons

100 µM - 10

mM
Not Specified

Delayed cell

death
Not Specified [3]

Table 3: Electrophysiological and Signaling Effects of DETA-NO

| Cell Type | DETA-NO Concentration | Effect | Measurement | Reference | | :--- | :--- | :--- | :--- | |

Rat Cerebellar Granule Neurons | 100 µM - 10 mM | Concentration-dependent inward current |
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Whole-cell patch-clamp |[3] | | Rat Cortical Neurons | 1 - 3 µM | Elevation of cGMP

concentrations | Not Specified |[1] |

Signaling Pathways Modulated by DETA-NO
DETA-NO-mediated effects in neurons are primarily orchestrated through the activation of

soluble guanylate cyclase (sGC) and subsequent increase in cyclic guanosine monophosphate

(cGMP).[1] This canonical pathway can influence various downstream targets, including protein

kinase G (PKG), to promote cell survival. Additionally, NO can modulate other critical signaling

cascades such as the PI3K/Akt and MAPK/ERK pathways, which are central regulators of

neuronal growth, differentiation, and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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